21416-67-1

Razoxane

In Stock

• CAS RN:
• 21416-67-1

• Formula:
• C11H16N4O4

• InChI:
• InChI=1S/C11H16N4O4/c1-7(15-5-10(18)13-11(19)6-15)2-14-3-8(16)12-9(17)4-14/h7H,2-6H2,1H3,(H,12,16,17)(H,13,18,19)

• InChIKey:
• BMKDZUISNHGIBY-UHFFFAOYSA-N

• Potent, cell-permeable, reversible, ATP-competitive PDGF β-receptor inhibitor. Topoisomerase II inhibitor. Shows antiangiogenic, antimetastatic and antiproliferative and antitumor effects in vivo. Orally active.
  Razoxane is an orally bioavailable bis-dioxopiperazine and a derivative of the chelating agent ethylenediaminetetraacetic acid (EDTA) with antineoplastic, antiangiogenic, and antimetastatic activities. Razoxane specifically inhibits the enzyme topoisomerase II without inducing DNA strand breaks, which may result in the inhibition of DNA synthesis and cell division in the premitotic and early mitotic phases of the cell cycle. This agent may also exhibit antiangiogenic and antimetastatic activities although the precise molecular mechanisms of these actions are unknown.
  Razoxane is a N-alkylpiperazine.
  An antimitotic agent with immunosuppressive properties.
  

(S)-2-((S)-4-methyl-2-((S)-2-(2-morpholinoacetamido)-4-phenylbutanamido)pentanamido)-3-phenylpropanoic acid

• CAS RN:
• 1140908-89-9; 21416-67-1; 868540-16-3

• Formula:
• C31H42N4O6

• InChI:
• InChI=1S/C31H42N4O6/c1-22(2)19-26(30(38)34-27(31(39)40)20-24-11-7-4-8-12-24)33-29(37)25(14-13-23-9-5-3-6-10-23)32-28(36)21-35-15-17-41-18-16-35/h3-12,22,25-27H,13-21H2,1-2H3,(H,32,36)(H,33,37)(H,34,38)(H,39,40)/t25-,26-,27-/m0/s1

• InChIKey:
• MIVQDKORYUSPTQ-QKDODKLFSA-N

• (S)-2-((S)-4-methyl-2-((S)-2-(2-morpholinoacetamido)-4-phenylbutanamido)pentanamido)-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C31H42N4O6 and its molecular weight is 566.699. The purity is usually 95%.